![molecular formula C17H20N4O2 B2798390 (2-Methoxy-5-pyrimidinyl)[4-(4-methylphenyl)piperazino]methanone CAS No. 1251624-19-7](/img/structure/B2798390.png)
(2-Methoxy-5-pyrimidinyl)[4-(4-methylphenyl)piperazino]methanone
Description
(2-Methoxy-5-pyrimidinyl)[4-(4-methylphenyl)piperazino]methanone, also known as MPPM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Imaging in Parkinson's Disease
- Research suggests that a compound related to (2-Methoxy-5-pyrimidinyl)[4-(4-methylphenyl)piperazino]methanone, synthesized from 2,4,5-trichloropyrimide, can be used as a PET agent for imaging the LRRK2 enzyme in Parkinson's disease (Wang et al., 2017).
Development of Radiopharmaceuticals
- The compound's derivatives have been explored for developing novel radiopharmaceuticals, such as the synthesis of 5-fluoro-3-[3-[4-(2-[14C]-5-methoxy-4-pyrimidinyl)-1piperazinyljpropypiperazinyl]propyl]-1H-indole dihydrochloride (Haynes & Swigor, 1994).
Inhibition of Dipeptidyl Peptidase IV
- A derivative of this compound, PF-00734200, has been studied for its role as a dipeptidyl peptidase IV inhibitor, potentially useful in the treatment of type 2 diabetes (Sharma et al., 2012).
Synthesis of Anti-Inflammatory and Analgesic Agents
- The synthesis of novel compounds derived from (2-Methoxy-5-pyrimidinyl)[4-(4-methylphenyl)piperazino]methanone has been investigated for potential use as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).
Potential Treatment for Type 2 Diabetes
- A study on (3,3-Difluoro-pyrrolidin-1-yl)-[(2S,4S)-(4-(4-pyrimidin-2-yl-piperazin-1-yl)-pyrrolidin-2-yl]-methanone as a potent and selective dipeptidyl peptidase IV inhibitor indicates its potential as a treatment for type 2 diabetes (Ammirati et al., 2009).
Serotonergic Neurotransmission Studies
- Research involving derivatives of (2-Methoxy-5-pyrimidinyl)[4-(4-methylphenyl)piperazino]methanone has contributed to understanding serotonergic neurotransmission, important in various neurological and psychological disorders (Modica et al., 1997).
Antibacterial Activity Research
- Novel derivatives have been synthesized and evaluated for their antibacterial activity, contributing to the development of new antimicrobial agents (Nagaraj et al., 2018).
properties
IUPAC Name |
(2-methoxypyrimidin-5-yl)-[4-(4-methylphenyl)piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2/c1-13-3-5-15(6-4-13)20-7-9-21(10-8-20)16(22)14-11-18-17(23-2)19-12-14/h3-6,11-12H,7-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVZDKQRAZHQRLH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CN=C(N=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Methoxypyrimidin-5-yl)(4-(p-tolyl)piperazin-1-yl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyl-4-{3-[(1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine](/img/structure/B2798313.png)
![5-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoethyl)-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one](/img/structure/B2798321.png)
![2,5-dichloro-N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2798329.png)
![[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 4-(benzimidazol-1-yl)benzoate](/img/structure/B2798330.png)